Cas no 1020969-78-1 (2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)

• Product Name: 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• CAS No: 1020969-78-1
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 5445806
• Update Time: 2025-06-08

2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• Inchi： 1S/C15H15N5O3/c1-2-23-11-5-3-10(4-6-11)12-7-13-15(22)19(8-14(16)21)17-9-20(13)18-12/h3-7,9H,2,8H2,1H3,(H2,16,21)
• InChI Key： TXLKPPCKTOOZOZ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CN1C(=O)C2=CC(C3=CC=C(OCC)C=C3)=NN2C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

Introduction to 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide (CAS No. 1020969-78-1)

2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide, identified by the CAS number 1020969-78-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the pyrazolotriazinetrione class, a scaffold known for its versatile biological activities. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide features a central pyrazolo[1,5-d][1,2,4]triazine core, which is flanked by an acetamide moiety at one position and a 4-ethoxyphenyl group at another. This arrangement introduces multiple sites for interaction with biological targets, making it a valuable tool for investigating mechanisms of action in cellular systems. The acetamide group is particularly noteworthy for its role as a pharmacophore in many bioactive molecules, often contributing to solubility and metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds due to their ability to modulate biological pathways effectively. The pyrazolo[1,5-d][1,2,4]triazine scaffold has been extensively studied for its potential in treating various diseases, including inflammation, cancer, and infectious disorders. Researchers have leveraged its structural flexibility to design derivatives with enhanced pharmacological properties. The introduction of the 4-ethoxyphenyl group into this scaffold further expands its chemical space, enabling the exploration of novel interactions with biological targets.

One of the most compelling aspects of 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structures can interact with enzymes such as kinases and phosphodiesterases. The pyrazolotriazinetrione core is particularly adept at binding to these enzymes due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This binding affinity makes it an attractive candidate for developing small-molecule inhibitors.

The synthesis of 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted precursors followed by cyclization to form the heterocyclic core. The introduction of the acetamide and 4-ethoxyphenyl groups often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

From a pharmacological perspective, 2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide exhibits several promising properties that make it suitable for further development as a therapeutic agent. Its molecular structure suggests potential activity against inflammatory diseases by modulating cytokine production and immune cell function. Additionally, this compound may have anticancer effects by inhibiting proliferation signaling pathways or inducing apoptosis in tumor cells. Preliminary in vitro studies have shown encouraging results in these areas.

The role of computational chemistry in the study of 2-[2-(4 ethoxyphenyl)- 44 oxo - 44 H , 55 H - py raz ol o [ 11 ,55 d ] [11 ,22 ,44 ] tri az ine -55 yl ] acet am ide cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions are crucial for designing experiments and optimizing lead compounds before moving into expensive wet-lab testing. By leveraging computational tools, scientists can accelerate the drug discovery process significantly.

Another exciting aspect of this compound is its potential for developing combination therapies. The ability to target multiple disease pathways simultaneously can lead to more effective treatments with fewer side effects than single-target drugs do . For example, combining inhibitors like 22 - [22 - (44 eth oxy phen yl ) -44 ox o -44 H ,55 H - py raz ol o [11 ,55 d ] [11 ,22 ,44 ] tri az ine -55 yl ] acet am ide with other agents that act on different mechanisms could provide synergistic benefits for patients suffering from chronic diseases.

The future prospects for research on CAS No 1020969 -78 -1 are bright . As our understanding of disease biology evolves, so too will our ability to design molecules that target specific disease mechanisms effectively . With continued investment in both academic research and industrial development, it is likely that we will see more derivatives like this one enter clinical trials over the coming years .